Cas no 1313593-60-0 ((1R)-1-(2,6-difluorophenyl)propan-1-amine hydrochloride)

(1R)-1-(2,6-difluorophenyl)propan-1-amine hydrochloride structure
1313593-60-0 structure
Product Name:(1R)-1-(2,6-difluorophenyl)propan-1-amine hydrochloride
CAS No:1313593-60-0
MF:C9H12ClF2N
MW:207.6480884552
CID:2092229
PubChem ID:53484817
Update Time:2023-11-24

(1R)-1-(2,6-difluorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2,6-Difluorophenyl)propan-1-amine hydrochloride
    • MFCD12757713
    • (1R)-1-(2,6-Difluorophenyl)propan-1-amine--hydrogen chloride (1/1)
    • (1R)-1-(2,6-DIFLUOROPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
    • (R)-1-(2,6-Difluorophenyl)propan-1-aminehydrochloride
    • CS-0308956
    • (1R)-1-(2,6-difluorophenyl)propan-1-amine;hydrochloride
    • (R)-1-(2,6-DIFLUOROPHENYL)PROPAN-1-AMINE-HCl
    • (R)-1-(2,6-Difluorophenyl)propan-1-amine HCl
    • DTXSID60704239
    • AKOS015968940
    • AKOS015923230
    • EN300-1440025
    • 1313593-60-0
    • 1217449-47-2
    • UGDJAJVQNBJWQB-DDWIOCJRSA-N
    • Y10299
    • (1R)-1-(2,6-difluorophenyl)propan-1-amine hydrochloride
    • MDL: MFCD12757713
    • Inchi: 1S/C9H11F2N.ClH/c1-2-8(12)9-6(10)4-3-5-7(9)11;/h3-5,8H,2,12H2,1H3;1H/t8-;/m1./s1
    • InChI Key: UGDJAJVQNBJWQB-DDWIOCJRSA-N
    • SMILES: Cl.FC1C=CC=C(C=1[C@@H](CC)N)F

Computed Properties

  • Exact Mass: 207.0626334g/mol
  • Monoisotopic Mass: 207.0626334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(1R)-1-(2,6-difluorophenyl)propan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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1313593-60-0 95%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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